molecular formula C8H6F5NO B13582051 (r)-2-Amino-2-(perfluorophenyl)ethan-1-ol

(r)-2-Amino-2-(perfluorophenyl)ethan-1-ol

Cat. No.: B13582051
M. Wt: 227.13 g/mol
InChI Key: KQOBAWYLBVACAS-REOHCLBHSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

®-2-Amino-2-(perfluorophenyl)ethan-1-ol is a chiral compound with a unique structure that includes an amino group and a perfluorophenyl group attached to an ethan-1-ol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ®-2-Amino-2-(perfluorophenyl)ethan-1-ol typically involves the reaction of 2-(perfluorophenyl)oxirane with an amine source under controlled conditions. The reaction is often carried out in the presence of a catalyst and a suitable solvent, such as hexafluoroisopropanol, to facilitate the reaction and improve yield .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: ®-2-Amino-2-

Properties

Molecular Formula

C8H6F5NO

Molecular Weight

227.13 g/mol

IUPAC Name

(2R)-2-amino-2-(2,3,4,5,6-pentafluorophenyl)ethanol

InChI

InChI=1S/C8H6F5NO/c9-4-3(2(14)1-15)5(10)7(12)8(13)6(4)11/h2,15H,1,14H2/t2-/m0/s1

InChI Key

KQOBAWYLBVACAS-REOHCLBHSA-N

Isomeric SMILES

C([C@@H](C1=C(C(=C(C(=C1F)F)F)F)F)N)O

Canonical SMILES

C(C(C1=C(C(=C(C(=C1F)F)F)F)F)N)O

Origin of Product

United States

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